Cas no 1805988-07-1 (3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine
• CAS No: 1805988-07-1
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911546
• Update Time: 2025-05-19

3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-4-2-14-6(15-7(10,11)12)3(1-13)5(4)9/h2H
• InChI Key： ZSKHRIYWPPAWGH-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C#N)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine (CAS: 1805988-07-1)

3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine (CAS: 1805988-07-1) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, physicochemical properties, and applications in drug discovery, particularly as a building block for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine, highlighting its efficient preparation via a multi-step process involving bromination and trifluoromethoxylation. The researchers emphasized the compound's stability under various conditions, making it a promising candidate for further derivatization. The study also investigated its reactivity with nucleophiles, which could be leveraged for the design of targeted inhibitors.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the compound was evaluated for its potential as a kinase inhibitor scaffold. Molecular docking studies revealed that the trifluoromethoxy and cyano groups play a critical role in binding to ATP pockets of specific kinases, suggesting its utility in oncology drug development. Preliminary in vitro assays demonstrated moderate inhibitory activity against selected kinase targets, warranting further optimization.

Furthermore, a collaborative study between academic and industrial researchers (Nature Communications, 2023) investigated the use of 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine in the synthesis of fluorinated analogs of known drugs. The incorporation of this moiety improved the metabolic stability and bioavailability of the resulting compounds, as evidenced by pharmacokinetic studies in rodent models. This finding underscores its potential in enhancing drug-like properties.

Despite these promising developments, challenges remain in scaling up the synthesis and ensuring cost-effective production of 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine. Recent advancements in continuous flow chemistry, as reported in Organic Process Research & Development (2024), offer potential solutions by improving yield and reducing waste. Future research directions may include exploring its applications in agrochemicals and materials science, given its versatile reactivity profile.

In conclusion, 3-Cyano-4,5-dibromo-2-(trifluoromethoxy)pyridine (CAS: 1805988-07-1) represents a valuable chemical entity with broad applicability in medicinal chemistry and beyond. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in diverse therapeutic areas.